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Compound of Interest

Compound Name: Cortisol 21-sulfate(1-)

Cat. No.: B1260320

Get Quote

Abstract & Strategic Overview
This application note details the regioselective synthesis of Cortisol 21-sulfate sodium salt

(Hydrocortisone 21-sulfate sodium). Cortisol contains three hydroxyl groups: C11 (secondary,

axial), C17 (tertiary), and C21 (primary).[1][2] The objective is to selectively sulfate the C21

position without protecting the other hydroxyls.

Core Strategy: We utilize the Sulfur Trioxide-Pyridine complex (

) as a mild sulfating agent.[1][3] Unlike chlorosulfonic acid, which is aggressive and acid-
generating,

allows for kinetic control.[1] The C21 primary alcohol is sterically accessible and nucleophilic,
reacting significantly faster than the hindered C11 or C17 hydroxyls under controlled
temperature.

Key Challenges addressed:

Regioselectivity: Preventing bis-sulfation at C11.

Hydrolysis: Steroid sulfates are acid-labile; pH control during workup is critical.[1]
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Salt Conversion: Efficient exchange of the pyridinium counter-ion for sodium.[1]

Reaction Logic & Pathway
The synthesis proceeds via a nucleophilic attack of the C21-hydroxyl on the sulfur trioxide

complex, initially forming a pyridinium sulfate intermediate. This is immediately quenched with a

sodium base to secure the stable sodium salt.

Critical Control Points
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Caption: Reaction pathway demonstrating the kinetic selection of C21 and subsequent sodium

salt formation.

Materials & Reagents
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Reagent Grade Role

Hydrocortisone (Cortisol) >98% HPLC Substrate

Sulfur Trioxide-Pyridine

Complex
Synthesis Grade Sulfating Agent

Pyridine
Anhydrous (<50 ppm

)
Solvent & Base

Sodium Bicarbonate (

)
ACS Reagent Quenching/Salt formation

Methanol (MeOH) LC-MS Grade Elution Solvent

C18 Silica Flash or SPE Grade Purification

Experimental Protocol
Phase 1: Regioselective Sulfation
Principle: Use a slight excess of reagent to drive the reaction while maintaining ambient

temperature to ensure selectivity.

Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon/Nitrogen.

Dissolution: Dissolve 1.0 g (2.76 mmol) of Hydrocortisone in 10 mL of anhydrous pyridine.

Note: Ensure complete dissolution.[4] Cortisol is moderately soluble in pyridine.[1]

Reagent Addition: Add 1.32 g (8.28 mmol, 3.0 eq) of Sulfur Trioxide-Pyridine complex in one

portion.

Why 3.0 eq? Commercial

often degrades partially.[1] 3 equivalents ensure sufficient active

without driving the reaction to the C11 secondary alcohol.

Incubation: Stir the mixture at 20–25°C (Room Temp) for 3–4 hours.
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Monitor: Check by TLC (Silica; DCM:MeOH 85:15). The starting material (

) should disappear, replaced by a baseline spot (polar sulfate).[1]

Phase 2: Quenching & Sodium Salt Formation
Principle: The reaction initially yields the pyridinium salt. We must convert this to the sodium

salt immediately to prevent acid-catalyzed hydrolysis of the sulfate ester.[1]

Quench: Slowly add 20 mL of saturated aqueous

to the reaction mixture.

Observation:

evolution may occur.[1] Stir for 30 minutes. The pH should be approx.[1] 8.0–8.5.[1][4]

Solvent Removal: Concentrate the mixture under reduced pressure (Rotavap) at <40°C to

remove the majority of pyridine.

Caution: Do not heat above 45°C; steroid sulfates can hydrolyze in hot aqueous solutions.

[1]

Result: You will obtain a viscous aqueous residue or gum containing the product, inorganic

salts, and residual pyridine.

Phase 3: Purification (C18 Solid Phase Extraction)
Principle: The product is amphiphilic. Inorganic salts (

,

) are water-soluble and will not bind to C18.[1] The steroid sulfate will bind, allowing salts to be
washed away.[1]
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Elute: 80% MeOH

Lyophilize
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Caption: C18 SPE workflow for desalting and purifying the steroid sulfate.

Column Prep: Pack a glass column with 20 g of C18-bonded silica (or use a large SPE

cartridge). Condition with 50 mL Methanol followed by 50 mL Water.

Loading: Redissolve the crude residue in the minimum amount of water (approx 10-20 mL)

and load onto the column.

Desalting (Critical): Flush with 100 mL of distilled water.

Validation: Test the eluate with
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. If a white precipitate forms (

), sulfate ions are still eluting.[1] Continue washing until clear.

Elution: Elute the product with Step Gradients of Methanol/Water:

20% MeOH (50 mL)

50% MeOH (50 mL)

80% MeOH (50 mL) -> Product typically elutes here.[1]

Isolation: Collect fractions containing the product (monitor by TLC or UV at 254 nm).

Evaporate Methanol at <40°C, then lyophilize (freeze-dry) the remaining aqueous solution.

Final Form: White, fluffy powder (hygroscopic).

Characterization & Quality Control
Solubility Check
The final sodium salt must be freely soluble in water (>50 mg/mL). If the product is cloudy or

insoluble in water, the conversion to sodium salt was incomplete, or significant hydrolysis

occurred (reverting to Cortisol).

NMR Validation ( or )
The sulfation of the C21-hydroxyl causes a distinct downfield shift of the C21 protons

compared to the parent cortisol.
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Proton Position
Cortisol (Parent)

(ppm)

Cortisol 21-Sulfate

(ppm)
Diagnostic Shift

H-21 (AB system) ~4.2 - 4.6 ~4.5 - 4.9
Downfield shift (~0.3-

0.4 ppm)

H-11 ~4.4 ~4.4

No significant change

(Confirms

regioselectivity)

H-4 (Vinylic) ~5.7 ~5.7 Ring A intact

Mass Spectrometry (ESI-MS)
Operate in Negative Ion Mode (ESI-).[1]

Target Ion:

[1]

Formula:

Expected m/z:441.16

Note: In positive mode, steroid sulfates often fly poorly or fragment immediately (losing

).[1]
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Issue Probable Cause Corrective Action

Low Yield Hydrolysis during workup

Keep all evaporation steps

<40°C. Ensure pH > 7.0 before

evaporation.

Brown/Dark Product Pyridine oxidation or impurities

Ensure Pyridine is

distilled/fresh.[1] The C18

wash step (5% MeOH) helps

remove colored pyridine

impurities.

Insoluble in Water Pyridinium salt persists

The ion exchange failed.

Redissolve in water, add

stoichiometric

, and re-lyophilize.

Bis-sulfation (C11+C21) Temperature too high
Strictly control reaction at

20°C. Do not heat.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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